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Compound of Interest

4-(4-Aminophenoxy)-N-
Compound Name:
methylpicolinamide

Cat. No. B019265

For researchers, scientists, and professionals in drug development, ensuring the purity of
chemical intermediates is paramount to the integrity and success of their work. This guide
provides a comparative assessment of the purity of commercial-grade 4-(4-Aminophenoxy)-N-
methylpicolinamide, a key intermediate in the synthesis of the multi-kinase inhibitor sorafenib.
The purity of this compound directly influences the quality and impurity profile of the final active
pharmaceutical ingredient (API). This guide also examines the purity of its key starting
materials, as their quality is a critical determinant of the final product's purity.

Comparative Purity Analysis

The purity of commercially available 4-(4-Aminophenoxy)-N-methylpicolinamide and its
precursors is typically determined by High-Performance Liquid Chromatography (HPLC). The
following table summarizes the advertised purity levels from various commercial suppliers. It is
important to note that these are typical values and can vary between batches. Researchers
should always refer to the Certificate of Analysis (CoA) for lot-specific data.
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Signaling Pathways and Logical Relationships

The synthesis of 4-(4-Aminophenoxy)-N-methylpicolinamide involves the reaction of 4-
chloro-N-methyl-2-pyridinecarboxamide and 4-aminophenol. The purity of the final product is
logically dependent on the purity of these precursors and the control of the reaction conditions.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b019265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Synthesis Pathway of 4-(4-Aminophenoxy)-N-methylpicolinamide

Starting Materials

G-chIoro—N—methyl-2-pyridinecarb0xamid9 4-aminophenol

Final Rroduct

G-(4-Aminophenoxy)-N-methylpicolinamid9
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Purity Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b019265?utm_src=pdf-body-img
https://www.benchchem.com/product/b019265?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

References

e 1. 4-Chloro-N-methyl-2-pyridinecarboxamide | 220000-87-3 | Tokyo Chemical Industry Co.,
Ltd.(APAC) [tcichemicals.com]

e 2. nbinno.com [nbinno.com]

« To cite this document: BenchChem. [Assessing the Purity of Commercial 4-(4-
Aminophenoxy)-N-methylpicolinamide: A Comparative Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b019265#assessing-the-purity-of-
commercial-4-4-aminophenoxy-n-methylpicolinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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